3-fluoro-N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide

• IUPAC Name: 3-fluoro-N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide
• InChI: InChI=1S/C19H22FNO3/c1-19(23,11-10-14-6-4-3-5-7-14)13-21-18(22)15-8-9-17(24-2)16(20)12-15/h3-9,12,23H,10-11,13H2,1-2H3,(H,21,22)
• InChI Key: KGPHFPVSONLFGE-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)(CNC(=O)C2=CC(=C(C=C2)OC)F)O
• Molecular Formula: C19H22FNO3
• Molecular Weight: 331.4 g/mol

Description

3-fluoro-N-(2-hydroxy-2-methyl-4-phenylbutyl)-4-methoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Radioligand Synthesis and Imaging

• The synthesis of radioligands for potential applications in brain imaging, specifically targeting GABA receptors and serotonin-5HT2-receptors. These compounds are designed for use in positron emission tomography (PET) and gamma-emission tomography, highlighting the role of fluorinated benzamides in neuroimaging and receptor studies (Vos & Slegers, 1994); (Mertens et al., 1994).

Drug Discovery and Development

• Exploration of novel compounds for progressing to human studies, where fluorinated benzamides play a role in addressing pharmacokinetic uncertainties. This work includes the development and evaluation of compounds through pharmacokinetic simulation and alternative first-in-human paradigms, showcasing the importance of fluorinated compounds in medicinal chemistry and drug development processes (Harrison et al., 2012).

Insect Repellent and Bioefficacy Studies

• Investigation of substituted aromatic amides, including fluorinated variants, for their repellent activity against Aedes aegypti mosquitoes. These studies highlight the potential use of fluorinated benzamides in developing new insect repellents and their implications for vector control and personal protection management (Garud et al., 2011).

Tumor Imaging

• Evaluation of fluorine-containing benzamide analogs for imaging the sigma2 receptor status of solid tumors with PET. This research underscores the utility of fluorinated benzamides in oncology, providing insights into tumor biology and facilitating the development of targeted imaging agents (Tu et al., 2007).